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This document provides detailed application notes and protocols for the preparation of thin film

samples for analysis using a cone calorimeter. The cone calorimeter is a versatile instrument

for studying the fire-reaction properties of materials, and proper sample preparation is critical

for obtaining accurate and reproducible data. These guidelines are based on established

standards such as ASTM E1354 and ISO 5660.[1][2][3]

Introduction to Cone Calorimetry for Thin Films
Cone calorimetry is a bench-scale fire testing method that measures the heat release rate

(HRR), time to ignition, mass loss rate, and smoke production of a material when exposed to a

controlled radiant heat flux.[1][4][5][6][7] For thin films, which are often used as coatings,

barriers, or in multilayer composites, this analysis provides crucial data on their contribution to

fire behavior. The preparation of thin film samples requires special attention to ensure that the

test results are representative of the material's performance in its intended application. Key

considerations include the choice of substrate, the method of film application, and the mounting

technique within the sample holder.

Quantitative Data Summary
The following table summarizes typical experimental parameters for cone calorimetry testing of

thin films. These values are based on common practices and standards. It is important to note

that the optimal parameters may vary depending on the specific material and its application.
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Parameter Typical Value/Range Notes

Sample Dimensions
100 mm x 100 mm[1][3][8][9]

[10]

Standard specimen size for

most cone calorimeters.

Film Thickness < 6 mm[11]

For very thin films, the

properties of the substrate can

significantly influence the

results.

Substrate Material

Varies (e.g., steel, aluminum,

calcium silicate board,

fiberglass reinforced cement)

[12][13]

The substrate should be

representative of the end-use

application or be an inert

material that does not

contribute to the fire behavior.

Heat Flux 25 - 75 kW/m²[1][9][10][11]

Common heat fluxes are 35

kW/m² and 50 kW/m².[3] The

choice depends on the fire

scenario being simulated.

Sample Wrapping
Aluminum foil (shiny side

towards the sample)[8][14]

The back and sides of the

sample are wrapped to ensure

one-dimensional heat flow and

prevent edge effects.[10][15]

Sample Holder Standard metal frame[15]

A retainer frame may be used

to secure the sample and

reduce edge effects.[16]

Backing Material

Ceramic fiber blanket or

refractory fiber blanket[8][10]

[15]

Used for insulation and to

position the sample at the

correct height.

Experimental Protocols
This section provides a detailed step-by-step protocol for preparing and testing thin film

samples in a cone calorimeter.

3.1. Materials and Equipment
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Thin film material

Substrate (e.g., steel plate, calcium silicate board)

Cone calorimeter

Sample holder and retainer frame

Aluminum foil

Ceramic fiber blanket

Film application equipment (e.g., spin coater, doctor blade, spray gun)

Calipers or thickness gauge

Analytical balance

Conditioning chamber (23°C and 50% relative humidity)[3][8]

3.2. Sample Preparation Protocol

Substrate Preparation:

Clean the substrate surface to remove any contaminants that could interfere with film

adhesion or the test results. For example, clean steel plates with 70% rubbing alcohol.[17]

Measure and record the dimensions and mass of the substrate.

Film Application:

Apply the thin film to the substrate using a method that ensures a uniform and consistent

thickness.

For solvent-based films, ensure complete solvent evaporation before testing.

For adhesives, apply as instructed, for instance, a second coat may be needed on porous

substrates to achieve the desired coat weight.[13]
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Measure the final dry film thickness at multiple points to ensure uniformity.

Conditioning:

Condition the prepared samples to a constant weight in a controlled environment, typically

at 23°C and 50% relative humidity, as specified in standards like ASTM E1354.[3]

Sample Wrapping and Mounting:

Cut a piece of aluminum foil large enough to wrap the back and sides of the substrate.

Place the sample with the thin film facing up on the shiny side of the aluminum foil.[14]

Carefully wrap the foil around the sides and back of the substrate, ensuring a tight fit.[3][8]

Place a layer of ceramic fiber blanket at the bottom of the sample holder.[8][10]

Position the wrapped sample on top of the ceramic fiber blanket within the sample holder.

The top surface of the film should be level with the top edge of the holder.

If necessary, use a retainer frame to secure the sample and minimize edge effects.[15]

3.3. Cone Calorimeter Test Procedure

Calibration: Perform daily calibrations of the cone calorimeter, including the gas analyzer and

the heat flux meter, according to the manufacturer's instructions and relevant standards.[18]

Parameter Setup: Set the desired heat flux on the cone heater.[1]

Baseline Measurement: Establish a stable baseline for the gas analyzers with the exhaust

fan running.[3]

Sample Loading: Place the prepared sample holder on the load cell under the cone heater.

[1]

Test Initiation: Start the data acquisition and expose the sample to the radiant heat. A spark

igniter is typically positioned above the sample to ignite the pyrolysis gases.[3][14]
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Data Collection: The instrument will record various parameters throughout the test, including

heat release rate, mass loss, time to ignition, and smoke production.[1]

Test Termination: The test is typically continued until flaming ceases and other termination

criteria are met, such as the mass loss rate dropping below a certain threshold.[3][18]
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Caption: Workflow for thin film sample preparation and cone calorimetry testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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